Cas no 24317-94-0 (Ethyl 2-acetylheptanoate)

• Product Name: Ethyl 2-acetylheptanoate
• CAS No: 24317-94-0
• Molecular Formula: C₁₁H₂₀O₃
• Molecular Weight: 200.2747
• MDL: MFCD00059380
• CID: 52490
• PubChem ID: 87562070

Ethyl 2-acetylheptanoate Properties

Names and Identifiers

• Ethyl 2-acetylheptanoate
• Ethyl 2-Amylacetoacetate
• Ethyl 2-pentylacetoacetate
• 2-Acetylheptanoic Acid Ethyl Ester
• 2-ACETYL-HEPTANOIC ACID ETHYL ESTER
• 2-Acetylheptansaeure-ethylester
• 2-Amylacetoacetic Acid Ethyl Ester
• 2-Pentyl-acetessigsaeure-aethylester
• 2-pentyl-acetoacetic acid ethyl ester
• ethyl 2-ethanoylheptanoate
• ethyl n-pentylacetoacetate
• Heptanoic acid,2-acetyl-,ethyl ester

• MDL： MFCD00059380
• InChIKey： XIGZBCUFFUBWDM-UHFFFAOYSA-N
• Inchi： 1S/C11H20O3/c1-4-6-7-8-10(9(3)12)11(13)14-5-2/h10H,4-8H2,1-3H3
• SMILES： CCCCCC(C(=O)C)C(=O)OCC

Computed Properties

• Exact Mass: 200.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 2.33500
• PSA: 43.37000
• Refractive Index: 1.4290-1.4320
• Boiling Point: 117°C/10mmHg(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.94

Ethyl 2-acetylheptanoate Security Information

Ethyl 2-acetylheptanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters